Cas no 1311604-94-0 (N-(1-cyanocyclopentyl)-2-{4-[(1-ethyl-1H-imidazol-2-yl)methyl]piperazin-1-yl}acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-{4-[(1-ethyl-1H-imidazol-2-yl)methyl]piperazin-1-yl}acetamide
• CAS No: 1311604-94-0
• MF: C₁₈H₂₈N₆O
• MW: 344.454523086548
• CID: 5672612
• PubChem ID: 53562871
• Update Time: 2025-05-20

N-(1-cyanocyclopentyl)-2-{4-[(1-ethyl-1H-imidazol-2-yl)methyl]piperazin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclopentyl)-2-[4-[(1-ethylimidazol-2-yl)methyl]piperazin-1-yl]acetamide
• 1311604-94-0
• EN300-26686209
• Z1139273428
• N-(1-cyanocyclopentyl)-2-{4-[(1-ethyl-1H-imidazol-2-yl)methyl]piperazin-1-yl}acetamide
• AKOS033081044

• Inchi： 1S/C18H28N6O/c1-2-24-8-7-20-16(24)13-22-9-11-23(12-10-22)14-17(25)21-18(15-19)5-3-4-6-18/h7-8H,2-6,9-14H2,1H3,(H,21,25)
• InChI Key： PEIJNODJAQAYEO-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(CC2=NC=CN2CC)CC1)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 344.23245954g/mol
• Monoisotopic Mass: 344.23245954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77.2Ų

Additional information on N-(1-cyanocyclopentyl)-2-{4-[(1-ethyl-1H-imidazol-2-yl)methyl]piperazin-1-yl}acetamide

Comprehensive Overview of N-(1-cyanocyclopentyl)-2-{4-[(1-ethyl-1H-imidazol-2-yl)methyl]piperazin-1-yl}acetamide (CAS No. 1311604-94-0)

The compound N-(1-cyanocyclopentyl)-2-{4-[(1-ethyl-1H-imidazol-2-yl)methyl]piperazin-1-yl}acetamide, identified by its CAS number 1311604-94-0, represents a sophisticated small molecule with potential applications in medicinal chemistry and drug discovery. This structurally intricate molecule combines a cyanocyclopentyl moiety with an imidazole-containing piperazine scaffold, offering unique physicochemical properties that make it a subject of interest for researchers exploring novel bioactive compounds.

In recent years, the scientific community has shown growing interest in imidazole derivatives due to their diverse pharmacological activities. The presence of both imidazole and piperazine rings in this compound suggests potential interactions with various biological targets, particularly in the central nervous system. Current research trends indicate that molecules containing these structural features may influence neurotransmitter systems, making N-(1-cyanocyclopentyl)-2-{4-[(1-ethyl-1H-imidazol-2-yl)methyl]piperazin-1-yl}acetamide particularly relevant to studies investigating cognitive function and neurological disorders.

The cyanocyclopentyl group attached to the acetamide nitrogen introduces interesting steric and electronic effects that could modulate the compound's bioavailability and target binding characteristics. This structural element has become increasingly important in modern drug design, as evidenced by frequent searches for "nitrile-containing pharmaceuticals" and "cyclopentyl derivatives in medicinal chemistry" across scientific databases. The combination of these features with the ethyl-imidazole substitution pattern creates a molecular architecture that balances lipophilicity and hydrogen bonding capacity, crucial factors for blood-brain barrier penetration.

From a synthetic chemistry perspective, the construction of N-(1-cyanocyclopentyl)-2-{4-[(1-ethyl-1H-imidazol-2-yl)methyl]piperazin-1-yl}acetamide presents several challenging aspects that have attracted attention in organic chemistry forums. The formation of the 1-cyanocyclopentyl group requires careful control of reaction conditions to prevent racemization when chiral centers are involved. Similarly, the N-ethylation of the imidazole ring must be precisely controlled to avoid over-alkylation, a topic frequently discussed in synthetic chemistry circles under search terms like "selective imidazole alkylation" and "piperazine-acetamide coupling."

Analytical characterization of this compound presents unique challenges due to the presence of multiple nitrogen-containing heterocycles. Advanced techniques such as 2D NMR spectroscopy and high-resolution mass spectrometry are typically required to fully elucidate its structure, making it a valuable case study for analytical chemists investigating "complex heterocyclic structure determination." The compound's spectral properties have become a reference point for researchers developing new analytical methods for similar polyheterocyclic systems.

In the context of current pharmaceutical trends, the structural features of 1311604-94-0 align with several emerging therapeutic strategies. The imidazole-piperazine pharmacophore has shown promise in targeting protein-protein interactions, a hot topic in drug discovery as evidenced by the popularity of search terms like "small molecule PPI modulators." Additionally, the nitrile functionality may serve as a hydrogen bond acceptor or participate in targeted covalent binding strategies, an area gaining traction in precision medicine approaches.

The physicochemical properties of N-(1-cyanocyclopentyl)-2-{4-[(1-ethyl-1H-imidazol-2-yl)methyl]piperazin-1-yl}acetamide warrant special consideration in formulation development. Computational models suggest moderate solubility characteristics that could be optimized through salt formation or prodrug approaches, addressing common formulation challenges frequently searched under terms like "enhancing bioavailability of nitrogen-rich compounds." The compound's stability profile also makes it an interesting subject for studies on "solid-state characterization of complex organics."

From a safety assessment perspective, preliminary in silico evaluations of 1311604-94-0 suggest favorable toxicological profiles compared to simpler imidazole derivatives, though comprehensive experimental data remains limited. This gap in knowledge has spurred interest in predictive toxicology approaches, particularly regarding "metabolic fate of polyheterocyclic compounds" - a trending topic in ADME studies. The compound serves as an excellent case study for modern in vitro screening platforms evaluating "hERG liability of nitrogen-rich molecules."

The patent landscape surrounding N-(1-cyanocyclopentyl)-2-{4-[(1-ethyl-1H-imidazol-2-yl)methyl]piperazin-1-yl}acetamide reveals growing intellectual property activity, particularly in applications related to neurological targets. This aligns with increasing searches for "novel CNS-active scaffolds" and "next-generation neuropharmacological agents." The compound's structural novelty positions it as a potential lead for multiple therapeutic areas, reflecting the pharmaceutical industry's shift toward multitarget drug discovery strategies.

In conclusion, CAS 1311604-94-0 represents a fascinating example of modern medicinal chemistry with its unique combination of cyanocyclopentyl, imidazole, and piperazine elements. Its study contributes valuable insights to multiple scientific disciplines, from synthetic methodology development to drug design principles. As research continues to explore its full potential, this compound serves as a compelling subject for both academic investigation and pharmaceutical development, addressing many current challenges in small molecule therapeutics.